Cas no 2445785-85-1 (1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride)

• Product Name: 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride
• CAS No: 2445785-85-1
• MF: C₁₀H₁₀ClFN₂O₂
• MW: 244.650004863739
• MDL: MFCD32692512
• CID: 5466427
• PubChem ID: 154853411
• Update Time: 2025-07-22

1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4504551274
• 1-(2-Aminoethyl)-5-fluoroindole-2,3-dione;hydrochloride
• 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride

• MDL： MFCD32692512
• Inchi： 1S/C10H9FN2O2.ClH/c11-6-1-2-8-7(5-6)9(14)10(15)13(8)4-3-12;/h1-2,5H,3-4,12H2;1H
• InChI Key： OZKNWMDGVWROHJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C(C(N2CCN)=O)=O

Computed Properties

• Exact Mass: 244.0414834 g/mol
• Monoisotopic Mass: 244.0414834 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4
• Molecular Weight: 244.65

Additional information on 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride

Introduction to 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride (CAS No. 2445785-85-1)

1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride, identified by the CAS number 2445785-85-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives class, which has been extensively studied due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and an aminoethyl side chain, contribute to its unique chemical properties and biological interactions.

The indole core is a well-known scaffold in drug discovery, with numerous examples of indole-based drugs that have reached clinical use. The addition of a fluoro group at the 5-position of the indole ring enhances the metabolic stability and binding affinity of the molecule, making it a valuable candidate for further development. Furthermore, the presence of a 2-aminoethyl side chain introduces a potential site for interaction with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications. The specific structure of 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The fluoro group can influence the electronic properties of the molecule, affecting its binding affinity and selectivity. Additionally, the aminoethyl side chain can form hydrogen bonds or participate in other types of non-covalent interactions with biological targets. These features make 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride a versatile scaffold for drug design.

Recent research has focused on leveraging computational methods to predict the biological activity of indole derivatives like this one. Molecular docking studies have been used to identify potential binding sites on target proteins and to assess the predicted binding affinities. These computational approaches have helped researchers prioritize which compounds are most likely to be successful in further development.

Moreover, experimental validation of computational predictions has been crucial in understanding the biological activity of 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride. In vitro assays have been conducted to evaluate its interactions with various enzymes and receptors. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group at the 5-position of the indole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodology have made it possible to produce this compound in a scalable manner.

Once synthesized, 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride can be subjected to further characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These techniques provide detailed information about the molecular structure and purity of the compound.

The pharmacokinetic properties of this compound are also an important consideration in its development as a potential drug candidate. Studies have been conducted to assess its solubility, stability, and absorption in vivo. These data are essential for determining how best to administer the compound if it demonstrates therapeutic efficacy in clinical trials.

The potential applications of 1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride are broad and span multiple therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to interact with various biological targets suggests potential applications in oncology and antimicrobial therapy.

In conclusion,1-(2-aminoethyl)-5-fluoro-2,3-dihydro-1H-indole-2,3-dione hydrochloride (CAS No. 2445785-85-1) is a promising compound with significant potential for further development in pharmaceutical chemistry and medicinal biology. Its unique structural features and demonstrated biological activities make it an attractive candidate for future research efforts aimed at developing new therapeutic agents.